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Compound of Interest

Compound Name: Artanin

Cat. No.: B014308

A comprehensive review of publicly available scientific literature reveals a significant lack of in-
vivo validation data for a compound specifically named "Artanin.” While the search for
"Artanin” yields information on similarly named but distinct molecules such as "Artemin" and
"Artane," and a coumarin compound with some in-vitro data, there is no published in-vivo
experimental data to support the creation of a comparative guide on its therapeutic potential as
requested.

Initial searches indicate a potential confusion with "Artane" (Trihexyphenidyl), a medication
used for Parkinson's disease, and "Artemin” (ARTN), a neurotrophic factor studied in the
context of cancer and neuroprotection. It is crucial to distinguish "Artanin” from these other
agents.

A separate entity, a coumarin compound also named Artanin, has been identified with
biological activities potentially relevant to Alzheimer's disease. However, the available data is
limited to in-vitro studies.

Limited In-Vitro Findings for Artanin (Coumarin)

Research has shown that the coumarin Artanin exhibits inhibitory activity against
acetylcholinesterase (AChE) and self-induced amyloid beta (Ap) aggregation.[1] The reported
half-maximal inhibitory concentrations (IC50) are as follows:
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Target IC50
Acetylcholinesterase (AChE) 51 uyM
AChE-induced AP Aggregation 98 uM
Self-induced AP Aggregation 124 uM

These in-vitro results suggest a potential therapeutic avenue for Alzheimer's disease, but they
do not provide the necessary in-vivo evidence to assess its efficacy, safety, or comparative
performance in a living organism.

Absence of In-Vivo Validation Data

Despite extensive searches for in-vivo studies, including those related to cancer, inflammation,
and neuroprotection, no publications containing in-vivo experimental data, detailed protocols,
or comparative analyses for "Artanin” could be located. The core requirements of data
presentation in structured tables, detailed experimental methodologies, and visualization of
signaling pathways and workflows cannot be fulfilled due to the absence of this foundational
information.

Conclusion

At present, the therapeutic potential of Artanin remains to be validated through in-vivo studies.
The existing in-vitro data for the coumarin Artanin offers a preliminary basis for further
investigation, but it is insufficient to draw any conclusions about its efficacy or safety in a
physiological context. Researchers, scientists, and drug development professionals are
advised that there is currently no public domain evidence of in-vivo validation for Artanin.
Therefore, a comparison guide as requested cannot be generated.

For researchers interested in neurotrophic factors or anti-parkinsonian drugs, literature on
"Artemin" and "Artane” is available, respectively. However, it is important to reiterate that these
are distinct molecules from the coumarin "Artanin."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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